2-(3-Hydroxyprop-1-ynyl)benzoic acid
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Description
Properties
CAS No. |
773100-95-1 |
|---|---|
Molecular Formula |
C10H8O3 |
Molecular Weight |
176.17 g/mol |
IUPAC Name |
2-(3-hydroxyprop-1-ynyl)benzoic acid |
InChI |
InChI=1S/C10H8O3/c11-7-3-5-8-4-1-2-6-9(8)10(12)13/h1-2,4,6,11H,7H2,(H,12,13) |
InChI Key |
UHERSIRDDKRRCA-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C#CCO)C(=O)O |
Canonical SMILES |
C1=CC=C(C(=C1)C#CCO)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
The following table compares 2-(3-Hydroxyprop-1-ynyl)benzoic acid with structurally related benzoic acid derivatives:
Physical Properties
Preparation Methods
Sonogashira Coupling Mechanism
- Oxidative Addition: Pd(0) species inserts into the aryl halide bond forming Pd(II) complex.
- Transmetalation: Copper acetylide formed from propargyl alcohol and CuI transfers the alkynyl group to Pd(II).
- Reductive Elimination: Formation of the C–C bond between aryl and alkynyl groups, regenerating Pd(0).
The reaction is base-mediated (triethylamine) and proceeds under inert atmosphere to avoid catalyst deactivation.
Hydroxylation and Purification
The terminal alkyne bearing a hydroxyl group is stable under reaction conditions. Post-reaction work-up involves quenching, extraction, and chromatographic purification. The hydroxyl group can be further derivatized if needed.
Comparative Summary Table of Preparation Methods
| Method | Starting Materials | Catalysts/Reagents | Conditions | Yield (%) | Notes |
|---|---|---|---|---|---|
| Sonogashira Coupling (Industrial) | 2-Bromobenzoic acid methyl ester + Propargyl alcohol | Pd(PPh3)2Cl2, CuI, Et3N | Reflux in acetonitrile, N2 atmosphere, 3 h | 92 | High yield, scalable, widely used |
| Esterification/Etherification | 3-Hydroxybenzoic acid + MeOH + Alkyl halides | H2SO4 (esterification), K2CO3 (etherification) | Reflux, 6–8 h (etherification) | Variable | Used for alkoxy derivatives, potential for further modification |
| Pd-Catalyzed Coupling in DMF | Aromatic acid derivatives + Propargyl alcohol | PdCl2(PPh3)2, CuI, Et3N | Room temp to 25 °C, inert atmosphere, 3 h | Moderate to high | Research scale, requires chromatographic purification |
| One-Pot Multicomponent Synthesis | Benzaldehyde, resorcinol, carboxylic acids | Sulfamic acid catalyst | Reflux/microwave irradiation | High | For complex heterocycles, not direct for target compound |
Q & A
Basic: What synthetic methodologies are recommended for preparing 2-(3-Hydroxyprop-1-ynyl)benzoic acid, and how can reaction conditions be optimized?
Methodological Answer:
Synthesis of substituted benzoic acid derivatives typically involves multi-step organic reactions. For example, similar compounds like 2-(piperidin-1-yl)benzoic acid hydrochloride are synthesized via nucleophilic substitution or condensation reactions, followed by salt formation with hydrochloric acid . For 2-(3-Hydroxyprop-1-ynyl)benzoic acid:
- Step 1: Introduce the propargyl alcohol moiety via Sonogashira coupling between a halogenated benzoic acid derivative and propargyl alcohol.
- Step 2: Optimize reaction conditions (e.g., palladium catalyst loading, solvent polarity, and temperature) to enhance yield and reduce side products.
- Validation: Monitor intermediates using HPLC or LC-MS to confirm structural integrity .
Basic: How can researchers characterize the purity and structural identity of 2-(3-Hydroxyprop-1-ynyl)benzoic acid?
Methodological Answer:
Combine orthogonal analytical techniques:
- LC-MS: For qualitative analysis of molecular weight and fragmentation patterns .
- NMR (1H/13C): Confirm substituent positions and detect impurities (e.g., residual solvents or unreacted intermediates).
- X-ray Crystallography: Resolve stereochemical ambiguities in crystalline derivatives .
- Purity Assessment: Use quantitative NMR (qNMR) or HPLC with UV detection (e.g., at 254 nm) to achieve >98% purity thresholds .
Advanced: What metabolic pathways or enzymatic interactions should be investigated for 2-(3-Hydroxyprop-1-ynyl)benzoic acid in pharmacological studies?
Methodological Answer:
Design in vitro assays to evaluate:
- Cytochrome P450 (CYP) Interactions: Use recombinant CYP isoforms (e.g., CYP3A4, CYP2D6) to identify oxidation sites, as seen in studies of 4-(imidazol-1-yl)benzoic acid .
- Phase II Metabolism: Incubate with liver microsomes to detect glucuronidation or sulfation of the hydroxypropynyl group.
- Toxicity Screening: Measure reactive metabolite formation (e.g., glutathione trapping assays) to assess potential hepatotoxicity .
Advanced: How can contradictions in biological activity data for 2-(3-Hydroxyprop-1-ynyl)benzoic acid be resolved?
Methodological Answer:
Address discrepancies using:
- Dose-Response Curves: Test across a wide concentration range (e.g., 1 nM–100 µM) to identify non-linear effects.
- Statistical Validation: Apply paired-difference confidence intervals (e.g., 99% CI) to assess reproducibility, as demonstrated in recovery studies of dihydroxybenzoyl benzoic acids .
- Cell Line Specificity: Compare activity in primary vs. immortalized cells to rule out cell-type-dependent artifacts .
Advanced: What safety protocols are critical for handling 2-(3-Hydroxyprop-1-ynyl)benzoic acid in laboratory settings?
Methodological Answer:
Follow GHS-aligned guidelines:
- Toxicity Mitigation: Use fume hoods and PPE (gloves, goggles) due to potential irritancy, as noted for structurally related 2-(3-carboxy-3-oxo-1-propenyl)benzoic acid .
- Waste Disposal: Neutralize acidic waste with sodium bicarbonate before disposal.
- Ecotoxicity Screening: Conduct acute toxicity assays (e.g., Daphnia magna LC50) to assess environmental risks .
Advanced: How do structural modifications to the hydroxypropynyl group affect the compound’s bioactivity?
Methodological Answer:
Systematically modify the substituent and evaluate:
- Hydrogen Bonding: Replace the hydroxyl group with methoxy or acetyl to alter solubility and target binding.
- Alkyne Stability: Introduce electron-withdrawing groups to prevent alkyne polymerization during storage.
- Activity Correlation: Use QSAR models to link substituent properties (e.g., logP, polar surface area) to biological endpoints, as done for xanthene-based benzoic acids .
Advanced: What computational strategies can predict the reactivity of 2-(3-Hydroxyprop-1-ynyl)benzoic acid in catalytic systems?
Methodological Answer:
Employ density functional theory (DFT) to:
- Map Electron Density: Identify nucleophilic/electrophilic regions (e.g., alkyne vs. carboxylate reactivity).
- Transition State Modeling: Simulate Pd-catalyzed coupling reactions to optimize catalyst selection (e.g., Pd(PPh₃)₄ vs. PdCl₂).
- Solvent Effects: Compare calculated activation energies in polar (DMF) vs. non-polar (toluene) solvents .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
